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Compound of Interest

Compound Name: Thiazine Red R
CAS No.: 2150-33-6
Cat. No.: B1345958
Get Quote
. J

For Immediate Release

This technical guide provides an in-depth overview of Thiazine Red R, a versatile fluorescent
dye with significant applications in biomedical research, particularly in the study of protein
aggregation and neurodegenerative diseases. This document is intended for researchers,
scientists, and drug development professionals, offering a centralized resource of its chemical
properties, synonyms, and detailed experimental protocols.

Core Properties and Synonyms of Thiazine Red R

Thiazine Red R is a benzothiazole-derived azo dye recognized for its ability to bind to B-sheet
structures, a hallmark of amyloid fibrils. This property makes it an invaluable tool for the
detection of protein aggregates, such as amyloid-beta plaques and neurofibrillary tangles
associated with Alzheimer's disease.

Table 1: Synonyms and Alternative Names of Thiazine Red R
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Synonym/Alternative Name CAS Number
Thiazine Red R 2150-33-6
Thiazin Red dye 2150-33-6
C.l. Direct Red 45 2150-33-6
Direct Pink T 2150-33-6
Benzo Red RS 2150-33-6
Chloramine Red 2BN 2150-33-6
Rosophenine G 2150-33-6
Tolamine Pink 2150-33-6
Chicago Red 2150-33-6
Direct Thio Red 2150-33-6
Hispamin Pink G 2150-33-6
Rosophenine 10B 2150-33-6
Hexacol Red FB 2150-33-6
Pontamine Pink 2B 2150-33-6
Red FB 2150-33-6
Cl 14780 2150-33-6
Food Red 13 2150-33-6
CHLORAZOLPINKY 2150-33-6

Table 2: Chemical and Spectroscopic Properties of Thiazine Red R
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Property Value
Chemical Formula C24H15N3Na207Ss3
Molecular Weight 599.57 g/mol

disodium;2-[4-[(1-hydroxy-4-
IUPAC Name sulfonatonaphthalen-2-yl)diazenyl]phenyl]-6-
methyl-1,3-benzothiazole-7-sulfonate

Excitation Maximum (Aex) ~510 nm (in solution)
Emission Maximum (Aem) ~580 nm (bound to amyloid)
Fluorescence Quantum Yield (®F) Not reported in the reviewed literature.

Note on Spectroscopic Properties: The excitation and emission maxima of Thiazine Red R can
exhibit some variability depending on the solvent environment and its binding state. When
bound to amyloid fibrils, a notable Stokes shift is observed. The fluorescence quantum yield, a
measure of the efficiency of fluorescence, is not readily available in published literature, a
common challenge for many commercial dyes.

Mechanism of Action: Binding to Amyloid Fibrils

The utility of Thiazine Red R in neurodegenerative disease research stems from its specific
binding to the cross-B-sheet structures that characterize amyloid fibrils. This interaction is
believed to be driven by the planar nature of the dye molecule, which allows it to intercalate
within the grooves of the [3-sheet secondary structure.

Amyloid Fibril
Thiazine Red R Molecule

Intercalation into p-sheet Conformational restriction
Planar Aromatic Structure B-sheet grooves »| p-sheet leads to fluorescence enhancement > Enhanced Fluorescence
(Aem ~580 nm)

B-sheet
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Binding mechanism of Thiazine Red R to amyloid fibrils.

Experimental Protocols

This section provides detailed methodologies for common applications of Thiazine Red R.

Staining of Amyloid Plaques and Neurofibrillary Tangles
in Brain Tissue

This protocol is adapted from various studies on Alzheimer's disease models.

Materials:

Thiazine Red R powder

o Ethanol (70% and 50%)

« Distilled water

e Phosphate-buffered saline (PBS)

¢ Mounting medium

e Frozen or paraffin-embedded brain tissue sections
Procedure:

e Prepare Staining Solution: Prepare a 0.02% (w/v) stock solution of Thiazine Red R in 50%
ethanol.

o Deparaffinization and Rehydration (for paraffin-embedded sections):
o Immerse slides in xylene (2 x 5 minutes).
o Rehydrate through a graded series of ethanol (100%, 95%, 70%, 50%; 3 minutes each).
o Rinse with distilled water.

e Staining:
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o Incubate tissue sections in the Thiazine Red R staining solution for 8-10 minutes at room
temperature in the dark.

Differentiation:

o Briefly rinse the slides in 70% ethanol to remove excess stain.

Washing:

o Wash the slides thoroughly with PBS (3 x 5 minutes).

Mounting:

o Mount coverslips using an agueous mounting medium.

Visualization:

o Examine the slides under a fluorescence microscope using an appropriate filter set (e.qg.,
excitation ~510-560 nm, emission >580 nm). Amyloid plaques and neurofibrillary tangles
will appear as bright red fluorescent structures.
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Start: Tissue Section

Deparaffinize & Rehydrate
(if paraffin-embedded)
Incubate in 0.02% Thiazine Red R
(8-10 min, dark)
(Rinse in 70% EthanoD

Wash in PBS
(3 x5 min)

(Mount Coverslip)

Fluorescence Microscopy
(Ex: ~540nm, Em: >580nm)

End: Image Analysis

Click to download full resolution via product page

Workflow for Thiazine Red R staining of brain tissue.

Flow Cytometry Analysis of Platelet Aggregation

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1345958/docs?utm_src=pdf-body-img#thiazine-red-r-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b1345958/docs?utm_src=pdf-body#thiazine-red-r-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345958?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

This protocol describes the use of Thiazine Red R to identify aggregated platelets by flow

cytometry.

Materials:

Whole blood collected in an appropriate anticoagulant (e.g., sodium citrate)

Platelet agonists (e.g., ADP, collagen, thrombin)

Thiazine Red R

Phosphate-buffered saline (PBS)

Flow cytometer

Procedure:

Blood Collection: Collect whole blood and process to obtain platelet-rich plasma (PRP) if
necessary, or use diluted whole blood.

Platelet Activation:

o Incubate the platelet suspension with a chosen agonist at 37°C for a specified time to
induce aggregation. Include a non-activated control.

Staining:

o Add Thiazine Red R to the platelet suspensions to a final concentration of 10-20 pg/mL.

o Incubate for 15-20 minutes at room temperature in the dark.

Sample Acquisition:

o Dilute the stained samples with PBS.

o Analyze the samples on a flow cytometer. Use forward scatter (FSC) and side scatter
(SSC) to gate on the platelet population.

Data Analysis:

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1345958/docs?utm_src=pdf-body#thiazine-red-r-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b1345958/docs?utm_src=pdf-body#thiazine-red-r-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b1345958/docs?utm_src=pdf-body#thiazine-red-r-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345958?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Measure the fluorescence intensity of Thiazine Red R in the gated platelet population. An
increase in red fluorescence intensity is indicative of platelet aggregation.

Sample Preparation

(Whole Blood / PRP)

Activate with Agonist
(e.g., ADP, Collagen)
Staining
Add Thiazine Red R
(15-20 min, dark)

Flow C;tometry

Acquire on Flow Cytometer

:

Gate on Platelets (FSC/SSC)

:

Analyze Red Fluorescence

Click to download full resolution via product page

Flow cytometry workflow for platelet aggregation.

Conclusion
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Thiazine Red R remains a robust and reliable tool for the detection and study of protein
aggregates. Its ease of use, strong fluorescence upon binding, and specificity for 3-sheet
structures make it a valuable reagent in the fields of neurobiology, hematology, and drug
discovery. The protocols and data presented in this guide are intended to facilitate its effective
application in the laboratory.

Disclaimer: This document is for informational purposes only and does not constitute a product
endorsement. Researchers should always consult the manufacturer's safety data sheets and
product information before use.

e To cite this document: BenchChem. [Thiazine Red R: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345958/docs#thiazine-red-r-a-comprehensive-
technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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